5-Bromo-2-(4-methylphenyl)pyrazole-3-carbaldehyde

• IUPAC Name: 5-bromo-2-(4-methylphenyl)pyrazole-3-carbaldehyde
• InChI: InChI=1S/C11H9BrN2O/c1-8-2-4-9(5-3-8)14-10(7-15)6-11(12)13-14/h2-7H,1H3
• InChI Key: JFKSPSHLYINZPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CC(=N2)Br)C=O
• Molecular Formula: C11H9BrN2O
• Molecular Weight: 265.11 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole compounds, such as 5-Bromo-2-(4-methylphenyl)pyrazole-3-carbaldehyde, involves various strategies including multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system. A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes provides pyrazoles. One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride readily form pyrazoline intermediates under mild conditions.

Molecular Structure Analysis

Pyrazoles are known as versatile scaffolds in organic synthesis and medicinal chemistry, often used as starting materials for the preparation of more complex heterocyclic systems. They exhibit tautomerism, a phenomenon that may influence their reactivity.

Chemical Reactions Analysis

Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. They are involved in a wide range of chemical reactions, including [3+2] cycloaddition reactions, dehydrogenative coupling reactions, and Cu-catalyzed aerobic oxidative cyclization.

Mechanism of Action

While the specific mechanism of action for 5-Bromo-2-(4-methylphenyl)pyrazole-3-carbaldehyde is not mentioned in the search results, pyrazole compounds are often used in medicinal chemistry and drug discovery, indicating they likely interact with biological targets in a significant way.